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Introduction
Florfenicol is a broad-spectrum synthetic antibiotic, structurally related to thiamphenicol and

chloramphenicol. It is utilized in veterinary medicine to treat a variety of bacterial infections in

cattle, swine, poultry, and aquaculture. The presence of florfenicol residues in honey is a

significant concern for food safety and international trade, as many countries have established

maximum residue limits (MRLs) or prohibit their presence entirely.[1][2] Consequently, sensitive

and reliable analytical methods are crucial for monitoring florfenicol levels in honey.

Solid-phase extraction (SPE) is a widely adopted technique for the cleanup and concentration

of analytes from complex matrices like honey prior to chromatographic analysis.[3][4] This

application note provides a detailed protocol for the extraction of florfenicol from honey using

SPE, ensuring high recovery and removal of interfering matrix components. The subsequent

analysis is typically performed using Liquid Chromatography with tandem mass spectrometry

(LC-MS/MS) for accurate quantification.[5][6][7]
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This protocol is a synthesis of established methods for the solid-phase extraction of florfenicol

from honey.

Materials and Reagents:

Solid-Phase Extraction (SPE) Cartridges: Reversed-phase cartridges such as Agilent Bond

Elut Plexa PCX or Waters Oasis HLB are recommended.[6]

Florfenicol analytical standard

Honey sample

Deionized water

Methanol, HPLC grade

Acetonitrile, HPLC grade

Ammonium hydroxide

Ethyl acetate

50 mL polypropylene centrifuge tubes

Vortex mixer

Centrifuge

SPE manifold

Nitrogen evaporator

Sample Preparation:

Accurately weigh 5 g of a representative honey sample into a 50 mL centrifuge tube.

Add 20 mL of deionized water to the tube.

Vortex vigorously for 1-2 minutes until the honey is completely dissolved.
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Centrifuge the solution at 4000 rpm for 10 minutes to pellet any insoluble particles.[6]

Carefully collect the supernatant for the SPE procedure.

Solid-Phase Extraction (SPE) Procedure:

Cartridge Conditioning:

Pass 5 mL of methanol through the SPE cartridge.

Follow with 5 mL of deionized water to equilibrate the sorbent. Do not allow the cartridge

to go dry.[6]

Sample Loading:

Load the prepared honey supernatant onto the conditioned SPE cartridge at a slow,

dropwise flow rate (approximately 1-2 mL/min).

Washing:

Wash the cartridge with 5 mL of deionized water to remove sugars and other polar

interferences.

Dry the cartridge under vacuum for approximately 1 minute.[6]

Elution:

Elute the florfenicol from the cartridge using 8 mL of methanol containing 8% ammonium

hydroxide.[6] Alternatively, ethyl acetate can be used for elution. Collect the eluate in a

clean tube.

Dry-down and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40-50°C.

Reconstitute the dried residue in 1 mL of a suitable solvent, such as 10% acetonitrile in

water, for subsequent LC-MS/MS analysis.[6]
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Data Presentation
The following table summarizes quantitative data from various studies on the solid-phase

extraction of florfenicol from honey.

SPE
Sorbent

Sample
Weight
(g)

Elution
Solvent

Recovery
(%)

RSD (%)

Limit of
Quantitati
on (LOQ)
(ng/g)

Referenc
e

Agilent

SampliQ

OPT

Not

Specified

Not

Specified
74.9 - 107 0.5 - 9.7

Sub-ng/g

to ng/g
[5]

Agilent

Bond Elut

Plexa PCX

5

8%

Ammonium

Hydroxide

in

Methanol

Good

recoveries

Good

reproducibi

lity

Not

Specified
[6]

Waters

Oasis HLB
5

Ethyl

Acetate

Mean

recoveries

reported at

0.3 µg/kg

spiking

level

<15 0.05 µg/kg

Magnetic

Ionic

Liquids

(Dispersive

SPE)

5 mL of

sample

solution

Not

Specified
74 - 89

2.9 - 8.8

(intra-day)

0.02 - 0.1

ng/mL
[8]

Modified

QuEChER

S

Not

Specified

Not

Specified
95.6 - 99.3

0.2 - 9.1

(intra-day)

0.02 -

0.045 ng/g
[9]

Workflow Diagram
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Sample Preparation

Solid-Phase Extraction

Analysis Preparation

1. Weigh 5g Honey

2. Dissolve in 20mL Water

3. Centrifuge (4000 rpm, 10 min)

4. Collect Supernatant

5. Condition SPE Cartridge
(Methanol & Water)

6. Load Supernatant

7. Wash with Water

8. Elute Florfenicol
(e.g., Methanol/NH4OH)

9. Evaporate Eluate to Dryness

10. Reconstitute in Mobile Phase

11. LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for florfenicol extraction from honey.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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